4,6-Dichloro-5-(1,3-dioxolan-2-yl)pyrimidine

• Molecular Formula: C7H6Cl2N2O2
• Molecular Weight: 221.04 g/mol
• IUPAC Name: 4,6-dichloro-5-(1,3-dioxolan-2-yl)pyrimidine
• InChI: InChI=1S/C7H6Cl2N2O2/c8-5-4(6(9)11-3-10-5)7-12-1-2-13-7/h3,7H,1-2H2
• InChI Key: MPLBVCHILXNXBJ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(O1)C2=C(N=CN=C2Cl)Cl

Description

4,6-Dichloro-5-(1,3-dioxolan-2-yl)pyrimidine is a useful research compound. Its molecular formula is C7H6Cl2N2O2 and its molecular weight is 221.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Compound 4,6-Dichloro-pyrimidine-5-carbaldehyde (8.6 g, 0.049 mmol), anhydrous ethylene glycol (8.2 ml) and p-Toluene-sulfonic acid (150 mg) were mixture in benzene (200 mL) and heated under reflux for 3 hours. Concentrate under high vacuum, worked up with chloroform, water, sodium bicarbonate and sodium chloride, concentrate. The reaction mixture was purified on silica (CH2Cl2) to give 4,6-Dichloro-5-[1,3]dioxolan-2-yl-pyrimidine (8.86 g, 82.5%). 1H NMR 400 MHz CDCl3 δ (ppm): 8.8 (s, 1H), 6.3 (s, 1H), 4.3 (m, 2H,), 4.1(m, 2H).

Synthesis routes and methods II

Procedure details

A mixture of 300 ml benzene and 8.2 ml ethylene glycol was heated to reflux and 100 ml solution was distilled off. To the hot solution was added 4,6-dichloro-5-pyrimidinecarbaldehyde (Bionet, 8.6 g, 48.6 mmol) and p-toluenesulfonic acid monohydrate (Aldrich, 150 mg, 0.8 mmol). The mixture was returned to reflux and water was removed via Dean-Stark trap over 3 h. After cooling, the solvents were removed under vacuum to yield a dry, yellow solid. The solids were slurried in H2O (30 ml)/saturated NaHCO3 solution (30 ml). White solid 107 was filtered off and dried under vacuum (8.8 g, 82%). Compound 107: mp 108-110° C.; MS (ES+ calculated: 221.04; found: 221/223 M+H). 1H NMR (400 MHz, DMSO-d6) δ 8.95 (s, 1H), 6.26 (s, 1H), 4.23 (m, 2H), 4.05 (m, 2H).